Cas no 2078-93-5 ( )

• Product Name: &nbsp
• CAS No: 2078-93-5
• MF: C₁₇H₁₅N₃S
• MW: 293.386101961136
• CID: 910551
• PubChem ID: 4361324
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• 1-anilino-3-naphthalen-1-ylthiourea
• 4-[1]naphthyl-1-phenyl thiosemicarbazide
• 4-[1]Naphthyl-1-phenyl-thiosemicarbazid
• AC1N9IOT
• NSC406549
• N-(Naphthalen-1-yl)-2-phenylhydrazine-1-carbothioamide
• NSC-406549
• DTXSID40402362
• 2078-93-5
•  

• Inchi： 1S/C17H15N3S/c21-17(20-19-14-9-2-1-3-10-14)18-16-12-6-8-13-7-4-5-11-15(13)16/h1-12,19H,(H2,18,20,21)
• InChI Key： WDFWMHHYVKQJJU-UHFFFAOYSA-N
• SMILES： S=C(NNC1C=CC=CC=1)NC1=CC=CC2=CC=CC=C21

Computed Properties

• Exact Mass: 293.09885
• Monoisotopic Mass: 293.099
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 341
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 68.2A^2

Experimental Properties

• Density: 1.329
• Boiling Point: 457.4°C at 760 mmHg
• Flash Point: 230.4°C
• Refractive Index: 1.793
• PSA: 36.09
• LogP: 4.69020